Methyl 5-nitrothiophene-3-carboxylate

• IUPAC Name: methyl 5-nitrothiophene-3-carboxylate
• InChI: InChI=1S/C6H5NO4S/c1-11-6(8)4-2-5(7(9)10)12-3-4/h2-3H,1H3
• InChI Key: NXVKWUOGNGQZTR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CSC(=C1)[N+](=O)[O-]
• Molecular Formula: C6H5NO4S
• DSSTOX Substance ID: DTXSID50372365
• Molecular Weight: 187.18 g/mol
• CAS RN: 88770-22-3

Description

Molecular Structure Analysis

The IUPAC name for MNTC is methyl 5-nitro-1H-1lambda3-thiophene-3-carboxylate. The InChI code for MNTC is 1S/C6H6NO4S/c1-11-6(8)4-2-5(7(9)10)12-3-4/h2-3,12H,1H3.

Physical And Chemical Properties Analysis

MNTC has a storage temperature of 28°C.

Scientific Research Applications

Catalysis and Substitution Reactions

Methyl 5-nitrothiophene-3-carboxylate has been studied in the context of catalysis and nucleophilic substitution reactions. For instance, the kinetics of piperidino-substitution of similar methyl nitrothiophene carboxylates have been explored, showing that these reactions are catalyzed by both piperidine and methoxide, indicating a specific base-general acid mechanism for base catalysis (Consiglio, Arnone, Spinelli, & Noto, 1981).

Synthesis and Bioreductive Activation

Studies have investigated the synthesis of nitrothiophenes with various substituents, including this compound, for their potential as radiosensitizers and bioreductively activated cytotoxins. These compounds, particularly those with strong tertiary amine bases or oxiranes in the side chain, have shown promise as potent radiosensitizers (Threadgill, Webb, O'Neill, Naylor, Stephens, Stratford, Cole, Adams, & Fielden, 1991).

Nitration Studies

Research on the nitration of methyl hydroxythiophene carboxylates, closely related to this compound, has been conducted to understand the product formation and chemical properties of these compounds. These studies have helped elucidate the structural aspects and reaction pathways of nitrothiophene derivatives (Barker, Huddleston, Wood, & Burkitt, 2001).

Chemical Synthesis and Characterization

Various research has been done on the chemical synthesis and characterization of nitrothiophene derivatives. These studies include the preparation of labelled compounds for potential use as antitumor agents and the exploration of their chemical properties. Such research provides valuable insights into the chemical behavior and potential applications of these compounds in medicinal chemistry (Shinkwin & Threadgill, 1996).

Applications in Heterocyclic Chemistry

This compound is also significant in the field of heterocyclic chemistry. It serves as a key intermediate in the synthesis of various heterocyclic compounds. This includes its use in creating thieno-anellated heterocycles, demonstrating its versatility and importance in synthetic chemistry (Puschmann & Erker, 1993).

Safety and Hazards

The safety information for MNTC includes several precautionary statements: P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501. The hazard statements for MNTC are H302-H312-H315-H319-H332-H335.

Synthesis routes and methods

Procedure details

To a solution of 3-thiophene carboxylic acid methyl ester (1.8 g, 12.68 mmol) in acetic acid (7.5 ml) was added a mixture of nitric acid (0.67 ml), acetic acid (7.5 ml) and acetic anhydride (4.3 ml) at 0-10° C. The reaction mixture was stirred at 40° C. for 1 hr and then poured into crushed ice. The solid was filtered, washed with cold water and dried. The compound was recrystallised using ether/hexane to give 5-nitro-thiophene-3-carboxylic acid methyl ester (1.0 g, 42%).